Cas no 7353-87-9 (5-sulfamoylthiophene-2-carboxylic Acid)

• Product Name: 5-sulfamoylthiophene-2-carboxylic Acid
• CAS No: 7353-87-9
• MF: C₅H₅NO₄S₂
• MW: 207.22749876976
• CID: 978152
• PubChem ID: 341066
• Update Time: 2025-04-19

5-sulfamoylthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-sulfamoylthiophene-2-carboxylic acid
• EN300-59386
• SCHEMBL312149
• 2-sulfamoyl-thiophene-5-carboxylic acid
• DTXSID70321259
• NSC372522
• AKOS008143105
• NSC-372522
• Z730777724
• 5-sulfamoylthiophene-2-carboxylicacid
• UNYIGTMICVNVJR-UHFFFAOYSA-N
• CS-0144061
• 7353-87-9
• DB-139157
• G45149
• 5-(Aminosulfonyl)-2-thiophenecarboxylic acid
• 5-sulfamoylthiophene-2-carboxylic Acid

• Inchi： 1S/C5H5NO4S2/c6-12(9,10)4-2-1-3(11-4)5(7)8/h1-2H,(H,7,8)(H2,6,9,10)
• InChI Key： UNYIGTMICVNVJR-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=O)O)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 206.96605
• Monoisotopic Mass: 206.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.721
• Boiling Point: 508°C at 760 mmHg
• Flash Point: 261°C
• Refractive Index: 1.644
• PSA: 97.46

5-sulfamoylthiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)